Cas no 84478-65-9 (Benzenamine, 4-chloro-2-fluoro-5-(2-propynyloxy)-)

• Product Name: Benzenamine, 4-chloro-2-fluoro-5-(2-propynyloxy)-
• CAS No: 84478-65-9
• MF: C₉H₇ClFNO
• MW: 199.609384775162
• CID: 667128
• PubChem ID: 13272927
• Update Time: 2025-04-19

Benzenamine, 4-chloro-2-fluoro-5-(2-propynyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-2-fluoro-5-(2-propynyloxy)-
• 4-chloro-2-fluoro-5-prop-2-ynoxyaniline
• DTXSID70533850
• 4-chloro-2 fluoro-5-[(2-propynyl)oxy]-aniline
• 4-Chloro-2-fluoro-5-[(prop-2-yn-1-yl)oxy]aniline
• 84478-65-9
• 4-chloro-2-fluoro-5-(2-propynyloxy)aniline
• 4-Chloro-2-fluoro-5-[(2-propynyl)oxy]aniline
• 4-chloro-2-fluoro-5-(2-propynyl)oxyaniline
• SCHEMBL4592760
• LJQYJIZHXPFEBQ-UHFFFAOYSA-N
• 4-chloro-2-fluoro-5-propargyloxyaniline

• Inchi： 1S/C9H7ClFNO/c1-2-3-13-9-5-8(12)7(11)4-6(9)10/h1,4-5H,3,12H2
• InChI Key： LJQYJIZHXPFEBQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OCC#C)N)F

Computed Properties

• Exact Mass: 199.0200197g/mol
• Monoisotopic Mass: 199.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų